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Compound of Interest

Compound Name: Golgicide A-2

Cat. No.: B1240604

Audience: Researchers, scientists, and drug development professionals.

Introduction

Golgicide A-2 (GCA-2) is the most biologically active enantiomer of Golgicide A (GCA), a
potent, cell-permeable, and reversible inhibitor of the cis-Golgi ArfGEF, GBF1.[1][2][3][4] By
specifically targeting GBF1, GCA-2 prevents the activation of ADP-ribosylation factor 1 (Arfl), a
critical GTPase for Golgi structure and function.[3][5][6] This inhibition leads to a rapid
dissociation of the COPI coat from Golgi membranes, culminating in the disassembly of the
Golgi apparatus and the trans-Golgi Network (TGN).[3][4][7] These application notes provide
detailed protocols for the preparation, storage, and handling of GCA-2 stock solutions for
experimental use.

Chemical and Physical Properties

A summary of the key properties of Golgicide A-2 is essential for accurate stock solution
preparation.
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Property Value Reference
Molecular Formula Ci17H14F2N:2 [1]
Molecular Weight 284.30 g/mol [1112]14]
CAS Number 1394285-50-7 [1]
Appearance Off-white to white solid/powder  [5]
Solubility (High) =100 mg/mL in DMSO [1]
Solubility (Moderate) =212.95 mg/mL in DMSO [5]

>2.27 mg/mL in Ethanol (with

Solubility (Low) sonication)

[5]

Solubility (Aqueous) Insoluble in water

[5](6]

Experimental Protocols

3.1. Required Materials

» Golgicide A-2 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials
o Calibrated analytical balance

» Vortex mixer and/or sonicator

» Sterile serological pipettes and pipette tips

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

3.2. Safety Precautions
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Golgicide A-2 is classified as harmful if swallowed and causes skin and serious eye
irritation.[8] It may also cause respiratory irritation.[3]

Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate PPE at all times.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.[8]
3.3. Protocol for High-Concentration Stock Solution (e.g., 50 mM in DMSO)

This protocol describes the preparation of a high-concentration primary stock solution, which is
ideal for long-term storage and subsequent dilution for various experiments.

Preparation

1. Weigh GCA-2

2. Add Anhydrous DMSO
@X / Sonicate to DiSSD

Stora

ge
4. Aliquot into Tubes
5. Store at -80°C
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Figure 2. Signaling pathway showing inhibition of GBF1 by Golgicide A-2.

Pathway Description:

o Activation: In its normal state, GBF1 activates the small GTPase Arfl by promoting the
exchange of GDP for GTP. [3]2. Recruitment: Active, GTP-bound Arfl recruits the COPI coat
protein complex to the membranes of the cis-Golgi. [3]3. Function: The COPI coat is
essential for the budding of transport vesicles and for maintaining the structural and
functional integrity of the Golgi complex. [3][4]4. Inhibition: Golgicide A-2 binds to and
inhibits GBF1, preventing Arfl activation. [3][6]This leads to the failure of COPI recruitment,
arrest of protein secretion, and rapid disassembly of the Golgi apparatus.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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